Cas no 2375259-63-3 (Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride)

• Product Name: Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride
• CAS No: 2375259-63-3
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 6241004
• PubChem ID: 145867309
• Update Time: 2026-03-11

Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-AZABICYCLO[2.1.1]HEXANE-4-CARBOXYLATE HCL
• ethyl (4r)-2-azabicyclo[2.1.1]hexane-4-carboxylate hydrochloride
• ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate hydrochloride
• 2375259-63-3
• AT20594
• Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride
• EN300-37375327
• EN300-7434783

• Inchi： 1S/C8H13NO2.ClH/c1-2-11-7(10)8-3-6(4-8)9-5-8;/h6,9H,2-5H2,1H3;1H
• InChI Key： NOVRLYOLMKBRGH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C12CNC(C1)C2)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride

Comprehensive Overview of Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride (CAS No. 2375259-63-3)

Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride (CAS No. 2375259-63-3) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its azabicyclo[2.1.1]hexane scaffold is a versatile building block for drug discovery, particularly in the development of novel bioactive molecules. The ethyl carboxylate moiety enhances its solubility and reactivity, making it a valuable intermediate for further derivatization. Researchers are increasingly exploring its potential in central nervous system (CNS) drug design, owing to its ability to modulate neurotransmitter pathways.

The compound's hydrochloride salt form (CAS No. 2375259-63-3) improves stability and bioavailability, addressing common challenges in preclinical development. Recent studies highlight its role in optimizing ligand-receptor interactions, particularly for targets like G protein-coupled receptors (GPCRs) and ion channels. This aligns with the growing demand for small-molecule therapeutics in neurology and psychiatry, where 2-azabicyclo derivatives show promise for conditions such as anxiety and cognitive disorders. The compound's rigid bicyclic framework also contributes to improved metabolic resistance, a key focus in modern medicinal chemistry.

From a synthetic perspective, Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride exemplifies advancements in stereoselective synthesis. Its preparation often involves [2+2] cycloaddition or ring-closing metathesis, techniques frequently searched by organic chemists. The compound's chiral centers make it a subject of interest for asymmetric catalysis, a trending topic in green chemistry forums. Laboratories prioritizing atom economy and microwave-assisted synthesis have reported efficient routes to this scaffold, reflecting industry shifts toward sustainable practices.

Analytical characterization of CAS No. 2375259-63-3 typically employs HPLC-MS and NMR spectroscopy, with particular emphasis on proton decoupling techniques to resolve its complex bicyclic signals. These methods are critical for quality control, especially when the compound is used as a pharmaceutical intermediate. The rise of AI-assisted retrosynthesis tools has further propelled interest in such structures, as machine learning models increasingly incorporate bicyclic heterocycles into predictive algorithms for druglikeness.

In material science applications, derivatives of 2-azabicyclo[2.1.1]hexane demonstrate potential as ligands for metal-organic frameworks (MOFs), a hot topic in nanotechnology research. The ethyl carboxylate group facilitates coordination with transition metals, enabling design of functional materials for catalysis or sensing. This multidisciplinary relevance ensures that CAS No. 2375259-63-3 remains a frequent query in chemical databases and patent literature.

Safety profiles of Ethyl 2-azabicyclo[2.1.1]hexane-4-carboxylate;hydrochloride are well-documented in SDS sheets, emphasizing standard laboratory precautions. While not classified as hazardous under major regulatory frameworks, proper handling of its hydrochloride salt form requires attention to pH stability—a common consideration for researchers troubleshooting reaction conditions. These practical aspects are frequently discussed in chemistry forums and method development publications.

The commercial availability of CAS No. 2375259-63-3 through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Pricing trends reflect its niche status as a high-value intermediate, with procurement strategies often involving custom synthesis services. This aligns with broader market shifts toward on-demand chemical manufacturing, a sector experiencing rapid growth due to virtual inventory models.

Future research directions for this compound class may explore its bioisosteric potential—replacing traditional aromatic rings in drug candidates to improve ADMET properties. Such applications resonate with current drug repurposing initiatives and the search for new chemical entities (NCEs) against emerging biological targets. Patent analysis reveals steady filings around azabicyclohexane derivatives, particularly for neurological indications, suggesting sustained interest from pharma R&D teams worldwide.